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Fundamental Properties of Butyronitrile

Butyronitrile, also known as butanenitrile or propyl cyanide, is a chemical compound with the formula

C₃H₇CN [1]. The table below summarizes its key characteristics:

Property Description / Value

Chemical Names Butanenitrile (IUPAC), Butyronitrile, Propyl cyanide [1]

Molecular Formula C₄H₇N [1]

Appearance Colorless liquid [1]

Odor Sharp and suffocating [1]

Boiling Point 117.6 °C [1]

Flash Point 18 °C (Highly Flammable) [1]

Primary Use Precursor to the poultry drug amprolium [1]

Detection Method Gas chromatography with flame ionization detector (GC-FID) in air samples [2]
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A Framework for Butyronitrile-D7 Analysis

Butyronitrile-D7 would be a version where seven hydrogen atoms (H) are replaced with deuterium (D).

Analyzing its isotopic purity requires specific techniques.

Analytical Techniques: Isotopic purity is typically verified using Nuclear Magnetic Resonance
(NMR) spectroscopy and Mass Spectrometry (MS) [3].
NMR Spectroscopy: This technique can distinguish between hydrogen and deuterium, allowing for

the detection and quantification of any residual protonated butyronitrile impurities in the deuterated
sample.

Mass Spectrometry: This method separates ions based on their mass-to-charge ratio (m/z).
Butyronitrile-D7 would have a higher molecular mass than the ordinary compound, and MS can

precisely measure the relative abundance of the fully deuterated species versus any partially
deuterated fragments [3].

Chromatography: As with the standard compound, Gas Chromatography (GC) would be used to
separate butyronitrile-D7 from other components in a mixture before introduction into the mass

spectrometer [2] [3].

Proposed Experimental Workflow

The following diagram outlines a potential workflow for analyzing butyronitrile-D7, based on standard

protocols for isotopic purity verification:
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Sample: Butyronitrile-D7
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and isotopic distribution
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Click to download full resolution via product page

To move forward with your specific project, I suggest the following steps:

Consult chemical suppliers that specialize in deuterated compounds for their certificates of

analysis.
Search scientific databases like SciFinder or Reaxys for published methods on analyzing nitriles or

similar deuterated solvents.
Review pharmacopeial standards (e.g., USP, Ph. Eur.) for general chapters on spectroscopic

identification and residual solvent analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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